{1-[2-(Acetyloxy)ethyl]-3,6-dimethyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl}methyl acetate

• Molecular Formula: C13H18N2O6
• Molecular Weight: 298.29 g/mol
• IUPAC Name: 2-[5-(acetyloxymethyl)-3,6-dimethyl-2,4-dioxopyrimidin-1-yl]ethyl acetate
• InChI: InChI=1S/C13H18N2O6/c1-8-11(7-21-10(3)17)12(18)14(4)13(19)15(8)5-6-20-9(2)16/h5-7H2,1-4H3
• InChI Key: ODNOXQGRKWYXHE-UHFFFAOYSA-N
• SMILES: CC1=C(C(=O)N(C(=O)N1CCOC(=O)C)C)COC(=O)C

Description

{1-[2-(Acetyloxy)ethyl]-3,6-dimethyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl}methyl acetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly known as AM-ester and is a derivative of the pyrimidine-based compound AM-2201.

Mechanism of Action

The exact mechanism of action of AM-ester is not fully understood. However, it is believed to act as a potent agonist of the cannabinoid receptors CB1 and CB2, which are involved in various physiological processes such as pain sensation, appetite regulation, and immune function.
Biochemical and Physiological Effects:
AM-ester has been shown to produce a range of biochemical and physiological effects in animal models. These effects include analgesia, hypothermia, and alterations in locomotor activity. Additionally, AM-ester has been shown to produce significant alterations in the levels of various neurotransmitters such as dopamine, serotonin, and norepinephrine.

Advantages and Limitations for Lab Experiments

One of the main advantages of using AM-ester in laboratory experiments is its high potency and selectivity for the cannabinoid receptors. This allows for the precise manipulation of these receptors and the study of their effects on various physiological processes. However, one of the limitations of using AM-ester is its potential for toxicity and adverse effects in animal models, which can limit the interpretation of the results obtained.

Future Directions

There are several future directions for the study of AM-ester and its potential applications in various fields. One of the main areas of interest is the development of new analytical methods for the detection and quantification of synthetic cannabinoids in biological samples. Additionally, the study of the effects of AM-ester on various physiological processes such as pain sensation and immune function is an area of active research. Finally, the development of new derivatives of AM-ester with improved potency and selectivity for the cannabinoid receptors is another area of interest for future research.

Synthesis Methods

The synthesis of AM-ester involves the reaction of AM-2201 with acetic anhydride in the presence of a catalyst such as triethylamine. This reaction results in the formation of AM-ester, which is purified through various techniques such as column chromatography and recrystallization.

Scientific Research Applications

AM-ester has been extensively studied for its potential applications in scientific research. It is commonly used as a reference standard for the identification and quantification of AM-2201 in various biological samples. Additionally, AM-ester has been used in the development of new analytical methods for the detection of synthetic cannabinoids in forensic and toxicological samples.